6-bromo-2-(3-methylphenyl)-N-(4-pyridinylmethyl)-4-quinolinecarboxamide

• IUPAC Name: 6-bromo-2-(3-methylphenyl)-N-(pyridin-4-ylmethyl)quinoline-4-carboxamide
• InChI: InChI=1S/C23H18BrN3O/c1-15-3-2-4-17(11-15)22-13-20(19-12-18(24)5-6-21(19)27-22)23(28)26-14-16-7-9-25-10-8-16/h2-13H,14H2,1H3,(H,26,28)
• InChI Key: GOFJMFQVEZEFDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC3=C(C=C(C=C3)Br)C(=C2)C(=O)NCC4=CC=NC=C4
• Molecular Formula: C23H18BrN3O
• Molecular Weight: 432.3 g/mol

Description

6-bromo-2-(3-methylphenyl)-N-(4-pyridinylmethyl)-4-quinolinecarboxamide is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinoline derivatives and has been found to possess a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of 6-bromo-2-(3-methylphenyl)-N-(4-pyridinylmethyl)-4-quinolinecarboxamide is not fully understood. However, it has been proposed that the compound acts by inhibiting various enzymes and proteins involved in cancer cell proliferation and survival. It has also been found to induce apoptosis or programmed cell death in cancer cells.
Biochemical and Physiological Effects:
6-bromo-2-(3-methylphenyl)-N-(4-pyridinylmethyl)-4-quinolinecarboxamide has been found to have both biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes and proteins involved in cancer cell proliferation and survival. In addition, it has also been found to induce apoptosis or programmed cell death in cancer cells. The compound has also been found to possess anti-inflammatory and anti-microbial activities.

Advantages and Limitations for Lab Experiments

The advantages of using 6-bromo-2-(3-methylphenyl)-N-(4-pyridinylmethyl)-4-quinolinecarboxamide in lab experiments include its potential therapeutic applications, its reproducible synthesis method, and its ability to inhibit cancer cell growth and induce apoptosis. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the research and development of 6-bromo-2-(3-methylphenyl)-N-(4-pyridinylmethyl)-4-quinolinecarboxamide. These include:
1. Further studies to understand the exact mechanism of action of the compound.
2. Development of new synthetic methods to improve the yield and purity of the compound.
3. Evaluation of the compound against a wider range of cancer cell lines to determine its efficacy.
4. Development of new derivatives of the compound with improved biological activity and reduced toxicity.
5. Testing the compound in animal models to determine its safety and efficacy.
6. Investigating the potential use of the compound as an anti-tubercular agent.
7. Developing new drug delivery systems to enhance the bioavailability and efficacy of the compound.
In conclusion, 6-bromo-2-(3-methylphenyl)-N-(4-pyridinylmethyl)-4-quinolinecarboxamide is a synthetic compound with potential therapeutic applications. Its synthesis method is efficient and reproducible, and it has been found to possess anti-cancer, anti-inflammatory, and anti-microbial activities. Further research is needed to fully understand its mechanism of action and to develop new derivatives with improved biological activity and reduced toxicity.

Scientific Research Applications

6-bromo-2-(3-methylphenyl)-N-(4-pyridinylmethyl)-4-quinolinecarboxamide has been extensively studied for its potential therapeutic applications. It has been found to possess anti-cancer, anti-inflammatory, and anti-microbial activities. In addition, it has also been found to have potential as an anti-tubercular agent. The compound has been tested against various cancer cell lines and has shown promising results in inhibiting the growth of cancer cells.